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Compound of Interest

Compound Name: GSK-7975A

Cat. No.: B607863 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information for interpreting electrophysiology results involving

GSK-7975A. It includes troubleshooting guides and frequently asked questions to address

common issues encountered during experiments.

Quantitative Data Summary
The following tables summarize the inhibitory concentrations of GSK-7975A on various ion

channels as determined by whole-cell patch-clamp electrophysiology.

Table 1: IC₅₀ Values for GSK-7975A on Orai Channels
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Channel
Activation
Method

Cell Type IC₅₀ Value Reference

Orai1

STIM1-mediated

(passive store

depletion)

HEK293 ~4.1 µM [1]

Orai3

STIM1-mediated

(passive store

depletion)

HEK293 ~3.8 µM [1]

Endogenous

CRAC

Thapsigargin-

induced Ca²⁺

influx

RBL Cells 0.8 ± 0.1 µM [1]

Orai3
2-APB-

stimulated
HEK293 ~50 µM [1]

Table 2: Effects of GSK-7975A on Other Calcium-Selective Channels

Channel
Concentration
Tested

Cell Type
Observed
Effect

Reference

rat-TRPV6 10 µM HEK293
Complete

inhibition
[1]

L-type Ca²⁺

channels
10 µM HEK293

Moderate

inhibition
[1]

Experimental Protocols
General Protocol: Whole-Cell Patch-Clamp Recording
This protocol outlines a general method for assessing the effect of GSK-7975A on store-

operated CRAC currents in HEK293 cells co-expressing STIM1 and Orai1/3.

1. Cell Preparation and Solutions:
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Culture HEK293 cells and co-transfect with plasmids for STIM1 and the Orai channel of

interest (e.g., Orai1 or Orai3).

Prepare a stock solution of GSK-7975A (e.g., 10 mM in DMSO).[1]

External Solution (in mM): 120 NaCl, 10 TEA-Cl, 20 CaCl₂, 2 MgCl₂, 10 HEPES, 10 Glucose

(pH adjusted to 7.4 with NaOH).

Internal (Pipette) Solution (in mM): 120 Cs-glutamate, 3 MgCl₂, 20 BAPTA, 10 HEPES (pH

adjusted to 7.2 with CsOH). This high concentration of BAPTA ensures passive store

depletion upon establishing the whole-cell configuration, which activates the STIM1/Orai

channels.

2. Electrophysiological Recording:

Perform whole-cell patch-clamp recordings at room temperature (20–24 °C).[1]

Use borosilicate glass pipettes with a resistance of 3-5 MΩ when filled with the internal

solution.

Establish a gigaohm seal (>1 GΩ) on a target cell and then rupture the membrane to achieve

the whole-cell configuration.

Hold the cell at a potential of 0 mV.

Apply voltage ramps (e.g., from -100 mV to +100 mV over 100 ms) every 5 seconds to elicit

currents and generate I-V curves.[1]

Allow the STIM1-activated Orai current (I-CRAC) to develop fully and reach a stable

baseline.

3. Application of GSK-7975A:

Once a stable inward current is observed, perfuse the bath with the external solution

containing the desired concentration of GSK-7975A.

Due to the slow onset of inhibition, continue recording until the current reaches a new

steady-state level of inhibition.[1][2]
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For concentration-response curves, apply single concentrations of the inhibitor to individual

cells until steady-state inhibition is achieved.[1]

Washout: To test for reversibility, perfuse the cell with the control external solution. Note that

the inhibition by GSK-7975A is not readily reversible.[2]

4. Data Analysis:

Measure the inward current amplitude at a negative potential (e.g., -74 mV or -100 mV)

before and after drug application.[1]

Calculate the percentage of inhibition for each concentration.

Fit the concentration-response data with a Hill equation to determine the IC₅₀ value. The Hill

coefficient for GSK-7975A is approximately 1.[1]
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Start: Prepare Cells & Solutions

1. Approach Cell & Form Giga-Seal

2. Rupture Membrane (Whole-Cell)

3. Allow I-CRAC to Develop to Stable Baseline

4. Perfuse with GSK-7975A Solution

5. Record Until Steady-State Inhibition

6. (Optional) Attempt Washout

7. Analyze Data (Calculate % Inhibition, IC₅₀)

End
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q Problem Encountered

High Electrical Noise?

Check grounding.
Turn off unnecessary equipment.

Perfusion flow stable?

Yes

Cannot Form Giga-Seal?

No

Use fresh pipette.
Apply gentle positive pressure.
Ensure bath solution is clean.

Check cell health.

Yes

Losing Seal or Whole-Cell Access?

No

Check for mechanical drift/vibration.
Is pipette solution filtered?

Apply gentle suction if access increases.

Yes

Is the current unstable/drifting?

No

Check reference electrode.
Ensure pipette holder is clean.

Cell may be dying.

Yes

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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